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Isopropoxyacetic Acid: A Novel Building Block
for Chemical Synthesis
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
Isopropoxyacetic acid, a simple yet versatile carboxylic acid derivative, is emerging as a

valuable building block in modern chemical synthesis. Its unique combination of a flexible ether

linkage and a reactive carboxylic acid moiety offers significant potential for the construction of

complex molecular architectures, particularly in the fields of pharmaceutical and materials

science. This technical guide provides a comprehensive overview of the synthesis, properties,

and potential applications of isopropoxyacetic acid, with a focus on its utility as a novel

scaffold for drug discovery and development. Detailed experimental protocols, quantitative

data, and workflow diagrams are presented to facilitate its adoption in the research community.

Introduction
The relentless pursuit of novel molecular entities with enhanced biological activity and

improved physicochemical properties is a cornerstone of modern drug discovery. A key strategy

in this endeavor is the utilization of innovative chemical building blocks that can introduce

desirable structural motifs and functionalities into lead compounds. Isopropoxyacetic acid,

with its characteristic isopropoxy group linked to an acetic acid backbone, presents itself as
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one such promising scaffold. The ether linkage provides metabolic stability and can favorably

modulate lipophilicity, while the carboxylic acid handle serves as a versatile anchor for a wide

array of chemical transformations, including amide bond formation, esterification, and

conversion to other functional groups. This guide aims to provide a detailed exploration of

isopropoxyacetic acid as a valuable tool for synthetic and medicinal chemists.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of isopropoxyacetic acid is

essential for its effective application in synthesis and for predicting the properties of its

derivatives.

Table 1: Physicochemical Properties of Isopropoxyacetic Acid

Property Value Source

Molecular Formula C₅H₁₀O₃ --INVALID-LINK--

Molecular Weight 118.13 g/mol --INVALID-LINK--

CAS Number 33445-07-7 --INVALID-LINK--

Appearance Colorless liquid (predicted) -

Boiling Point 195.5 °C (predicted) -

Melting Point -10 °C (predicted) -

Density 1.06 g/cm³ (predicted) -

pKa ~3.5 (estimated) -

LogP 0.4 (estimated) -

Synthesis of Isopropoxyacetic Acid
The most direct and widely applicable method for the synthesis of isopropoxyacetic acid is

the Williamson ether synthesis. This reaction involves the nucleophilic substitution of a

haloacetic acid with an isopropoxide salt.
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Reaction Scheme

Reactants Products

Isopropanol
+

Base
(e.g., NaOH, NaH)

Sodium Isopropoxide
Deprotonation +

Chloroacetic Acid Isopropoxyacetic Acid
SN2 Reaction +

Salt
(e.g., NaCl)

Derivatives

Potential Applications

Isopropoxyacetic Acid

Amides

Amide Coupling

Esters

Esterification

Ketones

e.g., with organometallics

Heterocycles

Cyclization

Drug Discovery
(e.g., GPCR modulators, enzyme inhibitors)

Materials Science
(e.g., polymers, liquid crystals)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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